Cas no 89946-04-3 (1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate)

• Product Name: 1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate
• CAS No: 89946-04-3
• MF: C₂₀H₂₄O₈
• MW: 392.399766921997
• CID: 584897
• PubChem ID: 71326957
• Update Time: 2025-04-19

1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate
• acetic acid,[4-[2-(3,5-dihydroxyphenyl)ethyl]phenyl] acetate
• 89946-04-3
• DTXSID10756081
• Acetic acid--4-[2-(3,5-dihydroxyphenyl)ethyl]phenyl acetate (2/1)

• Inchi： 1S/C16H16O4.2C2H4O2/c1-11(17)20-16-6-4-12(5-7-16)2-3-13-8-14(18)10-15(19)9-13;2*1-2(3)4/h4-10,18-19H,2-3H2,1H3;2*1H3,(H,3,4)
• InChI Key： GVRKLRHNUIFCME-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(=CC=1)CCC1C=C(C=C(C=1)O)O.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 392.14711772g/mol
• Monoisotopic Mass: 392.14711772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141Ų